Cas no 102619-08-9 (1H-Pyrrole-1-carboxylicacid, 2-propen-1-yl ester)
102619-08-9 structure
Product Name:1H-Pyrrole-1-carboxylicacid, 2-propen-1-yl ester
CAS No:102619-08-9
MF:C8H9NO2
MW:151.162562131882
CID:125167
PubChem ID:13551980
Update Time:2025-04-18
1H-Pyrrole-1-carboxylicacid, 2-propen-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-1-carboxylicacid, 2-propen-1-yl ester
- 1H-Pyrrole-1-carboxylicacid,2-propenylester(9CI)
- prop-1-en-2-yl pyrrole-1-carboxylate
- 1H-PYRROLE-1-CARBOXYLIC ACID 2-ALLYL ESTER
- 1-Pyrrolcarbonsaeure-2-propenylester
- ACMC-20m5lp
- AG-D-12189
- allyl 1H-pyrrole-1-carboxylate
- CTK4A1340
- 102619-08-9
- SCHEMBL5511232
-
- Inchi: 1S/C8H9NO2/c1-2-7-11-8(10)9-5-3-4-6-9/h2-6H,1,7H2
- InChI Key: MKOZEKMIBBIWMW-UHFFFAOYSA-N
- SMILES: O(CC=C)C(N1C=CC=C1)=O
Computed Properties
- Exact Mass: 151.063329g/mol
- Monoisotopic Mass: 151.063329g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 151.16g/mol
- XLogP3: 1.8
- Topological Polar Surface Area: 31.2Ų
Experimental Properties
- PSA: 31.23000
- LogP: 2.00640
1H-Pyrrole-1-carboxylicacid, 2-propen-1-yl ester Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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